N-{4-[(4-aminopiperidin-1-yl)methyl]phenyl}acetamide hydrochloride

• IUPAC Name: N-[4-[(4-aminopiperidin-1-yl)methyl]phenyl]acetamide;hydrochloride
• InChI: InChI=1S/C14H21N3O.ClH/c1-11(18)16-14-4-2-12(3-5-14)10-17-8-6-13(15)7-9-17;/h2-5,13H,6-10,15H2,1H3,(H,16,18);1H
• InChI Key: MYUPYJNTEWOSHN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)CN2CCC(CC2)N.Cl
• Molecular Formula: C14H22ClN3O
• Molecular Weight: 283.80 g/mol

Description

“N-{4-[(4-aminopiperidin-1-yl)methyl]phenyl}acetamide hydrochloride” is a chemical compound with the CAS Number: 1702823-58-2. It has a molecular weight of 283.8. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H21N3O.ClH/c1-11(18)16-14-4-2-12(3-5-14)10-17-8-6-13(15)7-9-17;/h2-5,13H,6-10,15H2,1H3,(H,16,18);1H. This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound is a powder that is stored at room temperature.

Scientific Research Applications

Drug Metabolism and Toxicological Studies

• Studies on the metabolism of drugs like acetaminophen and aspartame offer insights into how similar compounds, potentially including "N-{4-[(4-aminopiperidin-1-yl)methyl]phenyl}acetamide hydrochloride", are metabolized in the body and their possible toxicological profiles (Magnuson et al., 2007); (Ranney Re & Oppermann Ja, 1979).

Environmental Implications

• Research on the removal of pharmaceuticals like acetaminophen from water sheds light on environmental protection strategies that could also apply to compounds like "N-{4-[(4-aminopiperidin-1-yl)methyl]phenyl}acetamide hydrochloride" (Igwegbe et al., 2021).

Pharmacology and Therapeutic Potential

• The pharmacokinetics and pharmacodynamics of ketamine provide a framework for understanding the action mechanism of related compounds, highlighting the therapeutic potential and side effects of NMDA receptor modulators (Peltoniemi et al., 2016).

Genetic Differences in Drug Metabolism

• A review on paracetamol metabolism emphasizes genetic differences that could influence the efficacy and safety of medications, suggesting the importance of considering pharmacogenetic profiles in drug development and usage (Zhao & Pickering, 2011).

Advanced Drug Delivery Systems

• Studies on xylan derivatives demonstrate the potential for chemical modification to produce biopolymers with specific properties, indicating the possibility of utilizing similar approaches for the targeted compound to enhance its delivery or efficacy (Petzold-Welcke et al., 2014).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.